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Introduction

SIN4, also known as Mediator of RNA polymerase Il transcription subunit 16 (MED16), is a
crucial component of the Mediator complex in Saccharomyces cerevisiae. As a subunit of the
tail module of this complex, SIN4 plays a pivotal role in both the positive and negative
regulation of transcription. It acts as a bridge, conveying regulatory signals from gene-specific
transcription factors to the core RNA polymerase Il machinery, thereby influencing chromatin
structure and gene expression.[1][2][3][4] This technical guide provides an in-depth structural
and functional analysis of the SIN4 protein, offering detailed experimental protocols and data
to facilitate further research and drug development efforts targeting transcriptional regulation.

Structural and Physicochemical Properties of
SIN4A/MED16

While a high-resolution experimental structure of the isolated SIN4 protein is not yet available,
computational models and data from studies on the entire Mediator complex provide significant
insights into its architecture. The N-terminal region of SIN4 is predicted to form a seven-bladed
beta-propeller structure, a common protein interaction motif.[5] The AlphaFold database
provides a predicted three-dimensional structure of S. cerevisiae SIN4, which can be used for
further structural analysis and hypothesis generation.
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Table 1: Physicochemical and Structural Data for S. cerevisiae SIN4A/MED16

Property Value Reference

Systematic Name YNL236W [3]

MED16, BEL2, GAL22, SDI3,

Aliases SSF5, SSN4, TSF3, RYEL1, [1][3]
SSX3
Length (amino acids) 974 [11[3]
Molecular Weight (Da) 111,309.9 [3]
Isoelectric Point (pl) 8.78 [3]
Median Abundance
2633 +/- 913 [3]
(molecules/cell)
Predicted Structure --INVALID-LINK-- [6]
Subcellular Localization Nucleus [3]

The SINA/IMED16 Interactome

SIN4 functions as an integral part of the Mediator complex's tail module. Its interactions with
other Mediator subunits are crucial for the structural integrity and function of the complex.
Furthermore, the tail module, including SIN4, serves as a primary target for various
transcriptional activators.

Table 2: Key Protein-Protein Interactions of SINA/MED16
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Protein Kinase

detected.

Signaling Pathway: Recruitment of the Mediator
Complex by a Transcriptional Activator

A primary function of the SIN4-containing tail module is to mediate the recruitment of the entire

Mediator complex to specific gene promoters by interacting with DNA-bound transcriptional

activators. This interaction initiates the assembly of the pre-initiation complex (PIC) and

subsequent transcription by RNA polymerase II. The diagram below illustrates the recruitment

of the Mediator complex by the transcriptional activator Gen4 to a target gene promoter.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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